Cas no 106898-40-2 (1-(2,4-dichlorobenzyl)-5-amino-1H-pyrazole-4-carbonitrile)

• Product Name: 1-(2,4-dichlorobenzyl)-5-amino-1H-pyrazole-4-carbonitrile
• CAS No: 106898-40-2
• MF: C₁₁H₈Cl₂N₄
• MW: 267.114019393921
• CID: 2103330
• PubChem ID: 13746668
• Update Time: 2025-04-21

1-(2,4-dichlorobenzyl)-5-amino-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dichlorobenzyl)-5-amino-1H-pyrazole-4-carbonitrile
• DA-20107
• 106898-40-2

• Inchi： 1S/C11H8Cl2N4/c12-9-2-1-7(10(13)3-9)6-17-11(15)8(4-14)5-16-17/h1-3,5H,6,15H2
• InChI Key： BFPMNHPAFPOCLM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN1C(=C(C#N)C=N1)N)Cl

Computed Properties

• Exact Mass: 266.0126017Da
• Monoisotopic Mass: 266.0126017Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67.6Ų